[(4-Methoxy-6-methyl-2,5-dihydro-1,3,5-triazin-2-ylidene)amino]methanol

• Molecular Formula: C6H14N4O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: [(E)-(4-methoxy-6-methyl-1,3,5-triazinan-2-ylidene)amino]methanol
• InChI: InChI=1S/C6H14N4O2/c1-4-8-5(7-3-11)10-6(9-4)12-2/h4,6,9,11H,3H2,1-2H3,(H2,7,8,10)
• InChI Key: COYKHADUGFGKNY-UHFFFAOYSA-N
• Isomeric SMILES: CC1NC(N/C(=N/CO)/N1)OC
• Canonical SMILES: CC1NC(NC(=NCO)N1)OC

Description

[(4-Methoxy-6-methyl-2,5-dihydro-1,3,5-triazin-2-ylidene)amino]methanol is a chemical compound with the molecular formula C7H11N3O2 It is known for its unique structure, which includes a triazine ring substituted with methoxy and methyl groups, and an amino methanol group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [(4-Methoxy-6-methyl-2,5-dihydro-1,3,5-triazin-2-ylidene)amino]methanol typically involves the reaction of 4-methoxy-6-methyl-1,3,5-triazine with an appropriate aminating agent under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, at a temperature range of 50-70°C. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the industrial production more sustainable.

Chemical Reactions Analysis

Types of Reactions: